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Welcome to the technical support center dedicated to the precise and accurate measurement

of detonation properties. This guide is designed for researchers, scientists, and professionals in

drug development and materials science who work with energetic materials. The inherent

speed and violence of detonation events make their characterization a formidable challenge,

where even minor variations in methodology can lead to significant discrepancies in results.

As a Senior Application Scientist, my goal is to provide you with not just protocols, but the

underlying scientific reasoning and field-proven insights to empower you to refine your

methods, troubleshoot common issues, and produce data with the highest degree of

confidence and integrity. This guide is structured as a dynamic resource, moving from specific

troubleshooting scenarios to broader frequently asked questions and detailed experimental

workflows.

Troubleshooting Guides
This section addresses specific, common problems encountered during the measurement of

key detonation parameters. The question-and-answer format is designed to help you quickly

identify your issue and implement a robust solution.
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The velocity at which a detonation wave propagates is a fundamental performance parameter.

While seemingly straightforward, its measurement is fraught with potential pitfalls.

Question: My optical fiber probe signals are noisy, weak, or show premature triggering. What

are the common causes and solutions?

Answer: This is a frequent issue, often stemming from a combination of factors related to the

explosive material itself and the diagnostic setup.

Causality:

Explosive Translucency: Some explosive formulations, particularly certain cast-cured or

plastic-bonded explosives (PBXs), can be translucent. The intense light from the

approaching detonation front can travel through the material ahead of the shockwave,

causing the optical fiber to trigger prematurely.[1] This leads to an erroneously high

calculated velocity for that segment.

Secondary Light Emission: Light generated from the initiator (e.g., a detonator) or jetting of

hot products can be transmitted through channels or cracks in the explosive charge,

causing false triggers.[1][2]

Poor Fiber Contact: An air gap between the fiber tip and the explosive can cause a weak

or inconsistent signal, as the light generated upon shock arrival is not efficiently coupled

into the fiber.

Electromagnetic Interference (EMI): High-voltage initiators can generate significant EMI,

which can induce noise in the photodetector and cabling.

Refined Solutions:

Use Active Optical Probes: For translucent materials, switch from a passive system (which

detects the detonation's self-illumination) to an active one. An active system uses a laser

source (e.g., 660 nm) and a narrow bandpass filter on the detector.[3] The system detects

the disruption or reflection of the laser light by the shock front, making it immune to

premature light from the detonation itself.
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Opaque Foils: Place a thin piece of copper or aluminum foil between the ignition source

and the main charge to block light from the initiator.[2]

Improve Probe Installation: Ensure the optical fiber is in direct, firm contact with the

explosive. For solid charges, drill probe holes that are precisely the diameter of the fiber to

ensure a snug fit.

Shielding and Grounding: Properly shield all cables and ensure the oscilloscope and

detectors share a common, high-quality ground to minimize EMI.

Data Validation: Use multiple, independently recorded probes.[1] If one probe provides a

reading inconsistent with the others, it can be identified as an outlier. A linear fit of the

time-of-arrival data from several probes provides a more robust velocity measurement

than a simple two-point calculation.[4]

Question: I'm using Chirped Fiber Bragg Gratings (CFBGs) for continuous VoD measurement,

but the data shows non-linearities and high uncertainty. How can I improve this?

Answer: CFBGs are powerful tools, but their accuracy is limited by fundamental Fourier

relationships and can be compromised by the experimental setup.

Causality: The measurement principle relies on the progressive destruction of the grating by

the detonation front, which changes the reflected light spectrum. Innate non-linearities can

arise from the Fourier limitations on the grating's bandwidth.[5] Furthermore, high-amplitude

shock waves can induce strain in the fiber ahead of the front, altering its refractive index and

corrupting the signal.

Refined Solutions:

Optimize CFBG Design: To mitigate the innate non-linearities, use CFBGs designed with a

high chirp rate and low reflectivity.[5] This minimizes the sources of error in the time-

wavelength conversion.

Strain-Insensitive Fibers: For applications where pre-shock strain is a concern, consider

using Erbium (Er) or Erbium/Ytterbium (Er/Yb) doped fibers. These have been shown to

be less sensitive to strain-induced changes, providing a cleaner velocity signal.[5]
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Alternative: Uniform FBG (UFBG) Array: A newer technique involves an array of uniform

(single-wavelength) FBGs written into the fiber. This provides discrete data points like

traditional probes but with much higher potential spatial resolution and significantly lower

noise levels, demonstrating a noise-limited spatial uncertainty below ±10 µm in some

tests.[5]

Detonation Pressure Measurement
Detonation pressure is a measure of an explosive's brisance or shattering power. Its direct

measurement is challenging, leading to reliance on indirect methods like the plate dent test.

Question: My plate dent test results are highly variable, even for nominally identical charges.

What are the key sources of this inconsistency?

Answer: The plate dent test, while common, is an integrated experiment where the final dent

depth is sensitive to numerous variables beyond just the Chapman-Jouguet (C-J) pressure.[6]

[7]

Causality:

Charge Inconsistencies: Variations in the explosive's bulk density, especially in melt-cast

charges, create significant performance differences. Voids or density gradients within the

charge disrupt the detonation wave, altering the pressure profile delivered to the plate.[8]

Confinement: The material and thickness of the casing (or lack thereof) profoundly impact

the shape of the detonation wave and the expansion of product gases. A heavier casing

material can lead to a wider dent.[6][9] The specifics of the test design, including

confinement, are often not standardized, making comparisons between different labs

difficult.[6]

Witness Plate Properties: The metallurgical properties (hardness, thickness, composition)

of the witness plate must be strictly controlled. Variations in the steel plate's properties will

lead to different dent depths for the same pressure loading.[9]

Initiation: The planarity of the initiation wave is critical. A non-planar wave will result in an

uneven pressure distribution on the plate surface.
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Refined Solutions:

Rigorous Charge Quality Control: X-ray radiography is highly recommended to inspect

charges for voids or density variations prior to testing. For pressed charges, ensure

consistent pressing parameters to achieve uniform density.

Standardize Test Geometry: Precisely document and control all aspects of the test setup:

charge diameter and length, casing material and dimensions, and the type and properties

of the witness plate.[6] When comparing explosives, use an identical setup for all tests.

Use Advanced Diagnostics for Correlation: Do not rely on dent depth alone. Instrument the

test with a secondary diagnostic like Photonic Doppler Velocimetry (PDV) to measure the

flyer plate velocity imparted to a thin plate placed on top of the charge.[10] This provides a

continuous velocity record that can be more directly related to the detonation pressure via

Hugoniot shock matching equations, providing a valuable cross-check for the dent data.

[10]

Cylinder Expansion (CYLEX) Test
The CYLEX test is a standard method for determining the energy released by an explosive and

characterizing the equation of state (EOS) of its detonation products.[11][12]

Question: My velocimetry probe is positioned at a non-normal (oblique) angle to the cylinder

wall to improve late-time signal return. How do I correctly interpret this data to determine the

true wall velocity?

Answer: This is a common practice, but it complicates data analysis because the probe

measures the velocity component along its line of sight, not the true radial velocity of the

cylinder wall.

Causality: As the copper cylinder expands and is accelerated by the detonation products, its

surface angles towards the direction of detonation propagation. Positioning a velocimetry

probe (like a VISAR or PDV) at an oblique angle can improve the amount of reflected light

collected at later times.[13] However, this introduces a geometric factor into the velocity

measurement.
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Analytical Correction Method: A method has been developed to determine the full wall

velocity, angle, and shape from a single probe at an arbitrary angle.[13] This technique

relies on the assumption of steady flow in the shock frame and allows for the

reconstruction of the true wall motion.

Dual-Probe Systems: Where possible, using two probes at different, known angles can

provide a more constrained solution for the wall velocity vector.

High-Fidelity Simulation: Couple the experimental data with hydrodynamic simulations.

The measured line-of-sight velocity can be used as a boundary condition or a validation

metric in an iterative simulation process to determine the product EOS that best

reproduces the experimental record.[14]

Frequently Asked Questions (FAQs)
Q1: What is the fundamental difference between systematic and random errors in detonation

experiments, and how should I approach each?

A1: Understanding this distinction is critical for robust error analysis.

Systematic Errors are consistent, repeatable errors that are due to a flaw in the experimental

setup or method.[15] Examples include a mis-calibrated oscilloscope time base, an incorrect

distance measurement between probes, or heat loss in a calorimetry experiment.[15][16]

These errors will cause the measured value to be consistently high or low. They can be

minimized by careful calibration, procedural checks, and comparing results with different,

independent methods.[15][17]

Random Errors are unpredictable variations in measurements that result from uncontrollable

fluctuations in experimental conditions (e.g., electronic noise, slight variations in explosive

packing).[17][18] These errors cause data to be scattered around a mean value. They are

addressed by repeating the experiment multiple times and using statistical analysis

(calculating mean, standard deviation, and confidence intervals) to determine the most

probable value and its uncertainty.[18]

Q2: How critical is the calibration of diagnostic models and instruments?

A2: It is absolutely paramount. The data you record is only as good as the instruments you use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 15 Tech Support

https://jackson.engr.tamu.edu/wp-content/uploads/sites/229/2021/06/2015-Jackson-APS.pdf
https://www.researchgate.net/publication/342092191_Model_Calibration_for_Detonation_Products_A_Physics-informed_Time-dependent_Surrogate_Method_based_on_Machine_Learning
https://www.chem.mtu.edu/chem_eng/current/new_courses/CM4110/2013/Error%20Analysis%20for%20UO%20Lab.pdf
https://www.chem.mtu.edu/chem_eng/current/new_courses/CM4110/2013/Error%20Analysis%20for%20UO%20Lab.pdf
https://www.osti.gov/servlets/purl/2006738
https://www.chem.mtu.edu/chem_eng/current/new_courses/CM4110/2013/Error%20Analysis%20for%20UO%20Lab.pdf
https://gactvm.org/wp-content/uploads/2017/03/Error-Analysis.pdf
https://gactvm.org/wp-content/uploads/2017/03/Error-Analysis.pdf
http://maecourses.ucsd.edu/callafon/labcourse/lecturenotes/error_analysis_lecture.pdf
http://maecourses.ucsd.edu/callafon/labcourse/lecturenotes/error_analysis_lecture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Calibration: All measurement devices (oscilloscopes, high-speed cameras,

pressure transducers) must be calibrated against known standards.[17] For instance, the

time base of an oscilloscope should be verified, and the spatial scale of a camera image

must be accurately determined.

Model Calibration: Many detonation properties are inferred using computational models (e.g.,

hydrocodes with a JWL EOS). These models contain parameters that must be calibrated

against well-characterized experiments, like the cylinder expansion test.[12][14] A good

calibration will effectively enhance the credibility and predictive accuracy of your simulations.

[14]

Q3: What are the most critical safety protocols for handling and preparing explosive charges for

these experiments?

A3: Safety is the primary concern. Always adhere to your institution's specific Standard

Operating Procedures (SOPs).

Minimize Quantity: Always work with the smallest amount of explosive material necessary for

the experiment.[19][20]

No Lone Work: Never work with explosives alone.[19]

Control Ignition Sources: Scrupulously eliminate all potential ignition sources, including static

discharge (use grounding straps), friction, impact, and heat.[20][21] Use non-sparking tools.

Proper Personal Protective Equipment (PPE): At a minimum, safety glasses, a face shield,

and lab coats are required. Blast shields must be used between the experiment and the

operator.[19][22]

Designated Areas: All handling and storage of explosives must occur in designated, properly

labeled, and secured areas.[22]

Q4: How does charge confinement affect detonation velocity and pressure measurements?

A4: Confinement has a significant effect. An explosive charge detonated in the open air will

have a lower detonation velocity than the same charge confined in a heavy material like steel.

The confinement prevents the lateral expansion of the detonation products, which helps to
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sustain the shock front and allows the reaction to proceed more completely. This effect is more

pronounced for non-ideal explosives and for charge diameters approaching the material's

failure diameter.[21] In a plate dent test, confinement alters the pressure-time history delivered

to the plate, directly influencing the final dent depth.[9]
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Error Source
Affected
Parameter(s)

Causality
Recommended
Mitigation Strategy

Instrumental All

Faulty calibration,

zero drift, backlash

error.[17]

Regular calibration

against known

standards; pre-test

and post-test

verification.

Environmental All

Changes in ambient

temperature,

pressure, humidity.

[17]

Conduct experiments

in a controlled

environment; record

conditions for every

test.

Observational All

Parallax error,

inconsistent reading

techniques.

Use digital readouts

where possible;

establish and follow

strict SOPs for

readings.

Charge Density

Variation
Velocity, Pressure

Inconsistent reaction

rate and energy

release.[8]

Implement strict

quality control: X-ray

inspection, precise

pressing/casting

procedures.

Spurious Electrical

Signals
Velocity

EMI from initiation

systems; ground

loops.[23]

Use shielded cables,

ensure common

ground, use fiber optic

signal transmission.

Air Gaps / Poor

Contact
Velocity, Pressure

Inefficient shock

transmission to

sensors.

Ensure tight fit of

probes; use

impedance-matching

materials where

applicable.
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Charge Confinement Velocity, Pressure

Alters reaction zone

dynamics and product

expansion.[9]

Standardize

confinement for all

comparative tests;

fully document all

materials and

dimensions.

Experimental Protocols
Protocol 1: Refined Plate Dent Test for Detonation
Pressure Estimation
This protocol incorporates self-validating steps to improve the reliability of detonation pressure

estimates.

Materials & Equipment:

Explosive charges of uniform, documented density and geometry.

Standardized witness plates (e.g., cold-rolled 1018 steel) from a single manufacturing lot.

Hardness should be verified for each lot.

Planar wave generator/lens and a reliable initiator (e.g., RP-80 detonator).

High-speed camera and/or Photonic Doppler Velocimetry (PDV) system.

Micrometer or laser scanner for dent depth measurement.

Procedure:

1. Pre-Test Inspection: Perform X-ray radiography on all explosive charges to reject any with

visible voids or density gradients.

2. Assembly:

Place the witness plate on a solid, level steel base.

Position the unconfined cylindrical explosive charge precisely in the center of the plate.
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Mount the initiator and planar wave lens assembly directly on top of the charge,

ensuring good contact.

3. Diagnostics Setup:

Position the high-speed camera to view the charge and plate edge-on to observe

detonation propagation and plate deformation.

If using PDV, position the probe to measure the velocity of the center of the plate's

bottom surface. This provides a secondary check on the energy transfer.

4. Initiation & Data Capture:

Clear the area and follow all safety procedures.

Initiate the charge, simultaneously triggering the diagnostic systems.

5. Post-Test Analysis:

Carefully recover the witness plate.

Measure the maximum dent depth using a micrometer or a 3D laser scanner for a full

profile.

Analyze the high-speed video to confirm symmetric detonation.

Analyze the PDV data to determine the peak plate velocity.

6. Calculation:

Calculate the detonation pressure using the established empirical correlation for your

specific test geometry and plate material.[24]

Compare the result with pressures calculated from the PDV data using shock physics

principles. Discrepancies may point to issues with the empirical dent correlation or the

test execution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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